Cas no 2870681-15-3 (Not Yet Assigned)

• Product Name: Not Yet Assigned
• CAS No: 2870681-15-3
• MF: C₉H₁₈ClNO₄S
• MW: 271.761520862579
• CID: 5563656
• Update Time: 2025-07-01

Not Yet Assigned Chemical and Physical Properties

Names and Identifiers

• Not Yet Assigned

• Inchi： 1S/C9H18ClNO4S/c1-7(16(10,13)14)5-6-11-8(12)15-9(2,3)4/h7H,5-6H2,1-4H3,(H,11,12)
• InChI Key： ATBMHNMWCPKRNL-UHFFFAOYSA-N
• SMILES： O=C(NCCC(S(Cl)(=O)=O)C)OC(C)(C)C

Additional information on Not Yet Assigned

Compound CAS No. 2870681-15-3: A Comprehensive Overview

The compound with CAS No. 2870681-15-3 represents a significant advancement in the field of chemical synthesis and material science. While the product name remains Not Yet Assigned, its structural and functional properties have been extensively studied, making it a promising candidate for various applications across multiple industries. This article delves into the latest research findings, structural characteristics, and potential uses of this compound, providing a detailed and up-to-date analysis.

Recent studies have highlighted the unique properties of CAS No. 2870681-15-3, particularly its high thermal stability and exceptional mechanical strength. These attributes make it an ideal candidate for use in high-performance materials, such as advanced composites and thermoplastics. Researchers have also explored its potential in the field of biomedical engineering, where its biocompatibility and bioresorbability have shown promise for applications in drug delivery systems and tissue engineering.

The synthesis of CAS No. 2870681-15-3 involves a multi-step process that combines traditional organic chemistry techniques with cutting-edge catalytic methods. The use of green chemistry principles in its production has not only enhanced efficiency but also reduced environmental impact, aligning with global sustainability goals. This approach has been widely recognized in the scientific community, with several peer-reviewed publications detailing the optimization of reaction conditions and scalability.

In terms of structural analysis, CAS No. 2870681-15-3 exhibits a complex molecular architecture characterized by a combination of aromatic rings and aliphatic chains. Advanced spectroscopic techniques, including NMR spectroscopy and X-ray crystallography, have been employed to elucidate its precise molecular configuration. These insights have been instrumental in understanding its electronic properties and reactivity, paving the way for further functionalization and application development.

The application potential of CAS No. 2870681-15-3 extends beyond traditional materials science into emerging fields such as nanotechnology and energy storage. Its ability to form self-assembled monolayers has been leveraged in the development of nanoscale devices, while its electrochemical properties make it a strong contender for use in next-generation batteries and supercapacitors. Ongoing research is focused on enhancing its conductivity and cyclability to meet the demands of modern energy systems.

In conclusion, CAS No. 2870681-15-3 stands at the forefront of chemical innovation, offering a versatile platform for diverse applications. With continued research and development, this compound has the potential to revolutionize industries ranging from healthcare to renewable energy. As scientists worldwide continue to explore its capabilities, the future of CAS No. 2870681-15-3 looks increasingly bright.